Cas no 2202045-52-9 (5-Fluoro-2-(oxetan-3-yloxy)pyrimidine)

• Product Name: 5-Fluoro-2-(oxetan-3-yloxy)pyrimidine
• CAS No: 2202045-52-9
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 5326676
• Update Time: 2025-11-01

5-Fluoro-2-(oxetan-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(oxetan-3-yloxy)pyrimidine
• 5-Fluoro-2-(oxetan-3-yloxy)pyrimidine

• Inchi： 1S/C7H7FN2O2/c8-5-1-9-7(10-2-5)12-6-3-11-4-6/h1-2,6H,3-4H2
• InChI Key： WTPODVDLUXKPAD-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)OC1COC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• XLogP3: 0.3
• Topological Polar Surface Area: 44.2

Additional information on 5-Fluoro-2-(oxetan-3-yloxy)pyrimidine

Recent Advances in the Study of 5-Fluoro-2-(oxetan-3-yloxy)pyrimidine (CAS: 2202045-52-9)

5-Fluoro-2-(oxetan-3-yloxy)pyrimidine (CAS: 2202045-52-9) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxetane and pyrimidine moieties, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and therapeutic potential, making it a subject of intense scientific inquiry.

The synthesis of 5-Fluoro-2-(oxetan-3-yloxy)pyrimidine has been optimized in recent years, with researchers developing more efficient and scalable routes. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic method that significantly improves yield and purity. This advancement is critical for large-scale production and further pharmacological evaluation. The compound's structural features, particularly the oxetane ring, contribute to its metabolic stability and bioavailability, which are essential for its potential as a drug candidate.

In terms of biological activity, 5-Fluoro-2-(oxetan-3-yloxy)pyrimidine has shown promising results in preclinical studies. Research conducted by the National Institutes of Health (NIH) demonstrated its inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The compound's mechanism of action involves the disruption of nucleotide metabolism, leading to apoptosis in malignant cells. These findings suggest its potential as a targeted therapy for certain types of cancer, particularly those resistant to conventional treatments.

Furthermore, recent investigations have explored the compound's application in antiviral therapies. A 2024 study published in Antiviral Research reported that 5-Fluoro-2-(oxetan-3-yloxy)pyrimidine exhibits potent activity against RNA viruses, including SARS-CoV-2. The study attributed this activity to the compound's ability to interfere with viral RNA replication, highlighting its broad-spectrum antiviral potential. These results have spurred further research into its use as a therapeutic agent for emerging viral infections.

Despite these promising findings, challenges remain in the development of 5-Fluoro-2-(oxetan-3-yloxy)pyrimidine as a clinical drug. Pharmacokinetic studies indicate that while the compound has good oral bioavailability, its clearance rate may necessitate dosage adjustments. Additionally, ongoing toxicology studies are essential to ensure its safety profile before progressing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate its translational potential.

In conclusion, 5-Fluoro-2-(oxetan-3-yloxy)pyrimidine (CAS: 2202045-52-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural properties, combined with its demonstrated biological activities, position it as a versatile candidate for drug development. Continued research and collaboration will be crucial in unlocking its full therapeutic potential and addressing the remaining hurdles in its clinical translation.